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Compound of Interest

Compound Name: AS1907417

Cat. No.: B15609320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of AS1907417, a GPR119 agonist also known as Firuglipel or DS-8500a. The

following procedures are designed to ensure the safety of laboratory personnel and to maintain

the integrity of the compound.

Immediate Safety Information
AS1907417, with the CAS number 885038-66-4, is a research chemical and should be handled

with care in a laboratory setting.[1] While a specific Material Safety Data Sheet (MSDS) was

not publicly available in its entirety, the following recommendations are based on general best

practices for handling similar chemical compounds.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent accidental exposure. The following should be worn at all

times when handling AS1907417:
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PPE Category Item Specification

Hand Protection Gloves
Nitrile or other chemical-

resistant gloves.

Eye Protection Safety Glasses or Goggles ANSI Z87.1 certified.

Body Protection Laboratory Coat Fully buttoned.

Respiratory Protection Fume Hood or Respirator

Use a properly functioning

fume hood. If not available, a

NIOSH-approved respirator is

recommended, especially

when handling the powder

form.

First Aid Measures
In the event of exposure, follow these immediate first aid protocols:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Rinse eyes cautiously with water for several

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Operational and Disposal Plans
Handling and Storage
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Proper handling and storage are vital to maintain the stability and purity of AS1907417 and to

ensure a safe laboratory environment.

Handling:

Always handle AS1907417 within a well-ventilated area, preferably inside a chemical fume

hood.

Avoid the creation of dust when handling the solid form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Spill and Disposal Procedures
Spill Management:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop up the absorbed material into a sealed, labeled container for

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

Dispose of AS1907417 and any contaminated materials as hazardous chemical waste.
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Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.

Use a licensed professional waste disposal service.

Experimental Protocols and Visualizations
General Experimental Workflow
The following diagram illustrates a typical workflow for an in-vitro experiment using

AS1907417.
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Caption: General workflow for in-vitro cell-based assays with AS1907417.

Signaling Pathway of AS1907417
AS1907417 is a GPR119 agonist. Upon binding to the G protein-coupled receptor 119

(GPR119), it initiates a signaling cascade that results in an increase in intracellular cyclic

adenosine monophosphate (cAMP).
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Caption: Simplified signaling pathway initiated by AS1907417 binding to GPR119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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